N-(5-methyl-2-pyridinyl)-6-[4-(1-naphthoyl)-1-piperazinyl]-3-pyridazinamine

• IUPAC Name: [4-[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C25H24N6O/c1-18-9-10-22(26-17-18)27-23-11-12-24(29-28-23)30-13-15-31(16-14-30)25(32)21-8-4-6-19-5-2-3-7-20(19)21/h2-12,17H,13-16H2,1H3,(H,26,27,28)
• InChI Key: ABWXXGMIVORAFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C25H24N6O
• Molecular Weight: 424.5 g/mol

Description

N-(5-methyl-2-pyridinyl)-6-[4-(1-naphthoyl)-1-piperazinyl]-3-pyridazinamine is a useful research compound. Its molecular formula is C25H24N6O and its molecular weight is 424.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 424.20115941 g/mol and the complexity rating of the compound is 624. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological Applications of Piperazine Derivatives

Piperazine Derivatives for Therapeutic Use

Piperazine, a six-membered nitrogen-containing heterocycle, plays a crucial role in drug design due to its presence in a variety of drugs with diverse therapeutic uses, including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, and anti-inflammatory agents. Modifications to the substitution pattern on the piperazine nucleus can significantly influence the medicinal potential of the resultant molecules. This versatility underlines the potential of piperazine-based molecules in drug discovery for various diseases (Rathi et al., 2016).

Applications in Tuberculosis Treatment

Development of Piperazine-Benzothiazinone for TB Treatment

A specific focus on Macozinone, a piperazine-benzothiazinone derivative undergoing clinical studies for tuberculosis (TB) treatment, highlights the application of piperazine derivatives in addressing infectious diseases. Macozinone targets decaprenylphosphoryl ribose oxidase DprE1, crucial in the cell wall synthesis of Mycobacterium tuberculosis, showcasing the therapeutic potential of piperazine derivatives in developing more efficient TB drug regimens (Makarov & Mikušová, 2020).

Potential Antimicrobial and Antifungal Applications

Ciclopirox Olamine as an Antimicrobial Agent

Ciclopirox olamine, a substituted pyridone antimycotic unrelated to imidazole derivatives, demonstrates broad-spectrum activity against dermatophytes, yeasts, molds, and a variety of bacteria. Its efficacy in treating superficial infections and its potential role in onychomycoses treatment underscore the importance of exploring new compounds with pyridine and piperazine structures for antimicrobial applications (Jue et al., 1985).